Cas no 2172043-18-2 (3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline)

• Product Name: 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline
• CAS No: 2172043-18-2
• MF: C₁₅H₁₆N₂
• MW: 224.300943374634
• CID: 6350703
• PubChem ID: 165744100
• Update Time: 2025-05-26

3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline
• 2172043-18-2
• EN300-1477143

• Inchi： 1S/C15H16N2/c16-15-3-1-2-11(9-15)12-4-5-14-10-17-7-6-13(14)8-12/h1-5,8-9,17H,6-7,10,16H2
• InChI Key： XHDQXDBAXJAXGC-UHFFFAOYSA-N
• SMILES： N1CC2C=CC(C3C=CC=C(C=3)N)=CC=2CC1

Computed Properties

• Exact Mass: 224.131348519g/mol
• Monoisotopic Mass: 224.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Additional information on 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline

Introduction to 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline (CAS No. 2172043-18-2)

3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2172043-18-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a scaffold widely recognized for its biological activity and pharmacological potential. The structural features of this compound, particularly its fused heterocyclic system and aromatic amine moiety, make it a valuable candidate for further exploration in drug discovery and development.

The tetrahydroisoquinoline core is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Compounds derived from this scaffold have demonstrated diverse biological activities, including but not limited to CNS modulation, cardiovascular effects, and anticancer properties. The specific substitution pattern in 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline enhances its potential by introducing an aniline group at the 6-position of the tetrahydroisoquinoline ring. This modification can influence both the electronic properties and the spatial orientation of the molecule, thereby affecting its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such compounds with high precision. Studies have suggested that the aniline moiety in 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline can engage in hydrogen bonding and π-stacking interactions with protein receptors, which is crucial for drug efficacy. Furthermore, the tetrahydroisoquinoline ring itself can adopt multiple conformations due to its flexible nature, allowing for versatile binding interactions.

In the context of modern drug discovery, 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline represents an interesting lead compound for further optimization. Its structural features provide a foundation for designing derivatives with enhanced potency and selectivity. For instance, modifications at the aniline group or the tetrahydroisoquinoline core could lead to novel analogs with improved pharmacokinetic profiles or reduced side effects.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Tetrahydroisoquinoline derivatives have been implicated in the modulation of neurotransmitter systems such as dopamine and serotonin. The presence of the aniline group may further enhance its ability to interact with these systems by influencing receptor binding kinetics or allosteric modulation. Preclinical studies have begun to explore these possibilities, with promising results suggesting that 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline could serve as a basis for developing new therapeutic agents.

The synthesis of 3-(1,2,3,4-tetrahydroisoquinolin-6-yl)aniline also presents an opportunity for methodological innovation. Given its structural complexity, developing efficient synthetic routes would be a significant achievement in synthetic organic chemistry. Recent reports have highlighted novel catalytic methods that could streamline the construction of tetrahydroisoquinoline scaffolds. These advancements could not only facilitate the production of this compound but also provide insights into general strategies for constructing other bioactive molecules.

From a commercial perspective, 3-(1 2 3 4-tetrahydroisoquinolin -6 - yl)anil ine holds promise as an intermediate or key component in pharmaceutical formulations. Its unique structural features make it suitable for various applications where precise molecular interactions are required. As demand grows for high-quality intermediates in drug development, 3-(1 2 3 4 -tetra hydro iso quino lin -6 - yl )ani line could become a valuable asset for pharmaceutical companies seeking to develop innovative therapies.

The regulatory landscape also plays a crucial role in determining the future trajectory of this compound. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is essential for ensuring its safe and effective use in pharmaceutical applications. As regulatory agencies continue to evolve their guidelines, 3-(1 2 3 4 -tetra hydro iso quino lin -6 - yl )ani line will need to meet these standards to gain approval for commercial use.

In conclusion, 3-(1 2 3 4 -tetra hydro iso quino lin -6 - yl )ani line (CAS No. 2172043-18-2) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with recent advances in drug discovery technologies, position it as a promising candidate for further exploration. As scientists continue to unravel its biological activities and optimize its synthetic pathways, this molecule is likely to play an increasingly important role in the development of new therapies.